Cas no 33866-06-7 ( )

• Product Name: &nbsp
• CAS No: 33866-06-7
• MF: C₈H₇FO₄S
• MW: 218.202184915543
• CID: 918494
• PubChem ID: 308442
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-fluorosulfonyl-3-methylbenzoic acid
• NSC-210241
• NSC210241
• EN300-703177
• 4-fluorosulfonyl-3-methyl-benzoic acid
• 4-(FLUOROSULFONYL)-3-METHYLBENZOICACID
• E84880
• DTXSID20308838
• 4-(FLUOROSULFONYL)-3-METHYLBENZOIC ACID
• Benzoic acid, 4-(fluorosulfonyl)-3-methyl-
• DS-015013
• 33866-06-7
•  

• Inchi： 1S/C8H7FO4S/c1-5-4-6(8(10)11)2-3-7(5)14(9,12)13/h2-4H,1H3,(H,10,11)
• InChI Key： WSOAEHMAYVHGNK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1C)(=O)(=O)F

Computed Properties

• Exact Mass: 218.00491
• Monoisotopic Mass: 218.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.464
• Boiling Point: 346.4°C at 760 mmHg
• Flash Point: 163.3°C
• Refractive Index: 1.537
• PSA: 71.44
• LogP: 2.43220